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Compound of Interest

Compound Name: 2-Thiouracil

Cat. No.: B140356

An in-depth guide for researchers, scientists, and drug development professionals on the
solubility of 2-Thiouracil in various solvents, complete with experimental protocols and data
analysis.

Abstract

2-Thiouracil, a sulfur-containing analog of the pyrimidine base uracil, is a compound of
significant interest in biochemical research and pharmacology. Its utility in various applications
is often contingent on its solubility in different solvent systems. This technical guide provides a
comprehensive overview of the solubility of 2-thiouracil in a range of common solvents.
Quantitative solubility data from various sources are compiled and presented in a structured
format for easy comparison. Furthermore, this document outlines a detailed experimental
protocol for determining the solubility of 2-thiouracil, providing researchers with a practical
methodology for their own investigations.

Introduction

2-Thiouracil (C4sHsN20S) is a heterocyclic compound that has been utilized in diverse areas of
scientific research, including as an antithyroid agent and a tool for studying nucleic acid
structure and function.[1] A fundamental physicochemical property that governs its application
in experimental and pharmaceutical contexts is its solubility. The ability to dissolve 2-thiouracil
in appropriate solvents is crucial for a wide array of procedures, including in vitro assays, drug
formulation, and spectroscopic analysis. This guide aims to consolidate the available solubility
data for 2-thiouracil and provide a standardized experimental framework for its determination.
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Quantitative Solubility Data

The solubility of 2-thiouracil has been reported in several common solvents. The following
table summarizes the available quantitative data to facilitate comparison. It is important to note
that solubility can be influenced by factors such as temperature, pH, and the presence of co-

solvents.
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Molar
Solubility Solubility . Temperatur
Solvent Concentrati Notes
(glL) (mg/mL) e (°C)
on (mM)
Water 0.709[2] 0.709[2] 5.53 25[2]
» Soluble in
Water 0.5 0.5 3.90 Not Specified |
ye.
N Requires
Water 0.67[3] 5.23[3] Not Specified o
sonication.[3]
Dimethyl Sonication is
Sulfoxide 55[4] 429.18[4] Not Specified  recommende
(DMSO) d.[4]
Requires
sonication;
Dimethyl )
] N hygroscopic
Sulfoxide 50[3] 390.15[3] Not Specified
DMSO can
(DMSO) _
Impact
solubility.[3]
Moisture-
Dimethyl absorbing
Sulfoxide 26[5] 202.88|5] Not Specified  DMSO
(DMSO) reduces
solubility.[5]
N Insoluble.[5]
Ethanol < 1[4] Not Specified ]
Clear to very
1 M NaOH 5[7] Not Specified  slightly hazy
solution.[7]
10% DMSO +
40% PEG300 Sonication is
+ 5% Tween 3.3[4] 25.75[4] Not Specified  recommende
80 + 45% d.[4]
Saline
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10% DMSO + N Clear
] > 3.75[3] > 29.26[3] Not Specified )
90% Corn Qil solution.[3]

Experimental Protocol for Solubility Determination

The following section details a generalized experimental methodology for determining the
solubility of 2-thiouracil. This protocol is based on established methods such as the shake-
flask method and gravimetric analysis.[8][9][10]

Materials and Equipment
e 2-Thiouracil (high purity)

o Selected solvents (analytical grade)

e Analytical balance

 Vials with screw caps

e Thermostatically controlled shaker or water bath
e Vortex mixer

o Centrifuge

» Micropipettes

e UV-Vis spectrophotometer or HPLC system

Syringe filters (0.22 um)

Experimental Workflow

The determination of 2-thiouracil solubility can be systematically approached using the
following workflow.
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Preparation

Weigh excess 2-Thiouracil

Add known volume of solvent to vial

Vortex to suspend

Agitate for 24-72h

Equilibrate in shaker at constant temperature

Phase Separation

Y

Centrifuge to pellet excess solid

;

Filter supernatant (0.22 pm filter)

Dilute aliquot of filtrate

Analyze by UV-Vis or HPLC

Calculate concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b140356?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5769908.htm
https://www.carlroth.com/medias/SDB-5245-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg4NDl8YXBwbGljYXRpb24vcGRmfGFESTFMMmd5WWk4NU1qQTJOekU1TWpFM05qazBMMU5FUWw4MU1qUTFYMFJGWDBWT0xuQmtaZ3w2NjMxNjNjNmY2NmQ4N2JiMjgyYjYxYmViYTEyYmE3MzcwMDZmZjgwYzRmODMxNmViMzFkZDM1ZDliZTUyMzRl
https://www.medchemexpress.com/2-thiouracil.html
https://www.targetmol.com/compound/2-thiouracil
https://www.selleckchem.com/products/2-thiouracil.html
https://www.selleck.cn/datasheet/2-thiouracil-S310001-DataSheet.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/t7750
https://www.researchgate.net/publication/287308434_Solubility_of_a_series_of_pyrimidine_derivatives_in_methanol_at_29315_TO_31315_K
https://revroum.lew.ro/wp-content/uploads/2014/10/Art%2007.pdf
https://scispace.com/pdf/measurement-and-correlation-for-solubility-of-some-15srdr42wz.pdf
https://www.benchchem.com/product/b140356#understanding-the-solubility-of-2-thiouracil-in-different-solvents
https://www.benchchem.com/product/b140356#understanding-the-solubility-of-2-thiouracil-in-different-solvents
https://www.benchchem.com/product/b140356#understanding-the-solubility-of-2-thiouracil-in-different-solvents
https://www.benchchem.com/product/b140356#understanding-the-solubility-of-2-thiouracil-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140356?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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